Cas no 2495-96-7 (Ethyl 2-acetamido-2-deoxy-b-D-glucopyranoside)

Ethyl 2-acetamido-2-deoxy-β-D-glucopyranoside is a glycoside derivative of N-acetylglucosamine, commonly utilized in glycobiology and carbohydrate chemistry research. Its ethyl glycoside linkage enhances stability compared to free reducing sugars, making it suitable for enzymatic and synthetic studies. The β-configuration ensures compatibility with biological systems, particularly in probing glycosidase and glycosyltransferase activities. This compound serves as a valuable intermediate for synthesizing oligosaccharides and glycoconjugates, offering precise control over stereochemistry. Its solubility in polar organic solvents and water facilitates diverse experimental applications. Researchers favor it for its well-defined structure and reliability in mechanistic investigations of carbohydrate-processing enzymes.
Ethyl 2-acetamido-2-deoxy-b-D-glucopyranoside structure
2495-96-7 structure
Product Name:Ethyl 2-acetamido-2-deoxy-b-D-glucopyranoside
CAS No:2495-96-7
MF:C10H19NO6
MW:249.26096367836
CID:251533
PubChem ID:7573789
Update Time:2025-06-08

Ethyl 2-acetamido-2-deoxy-b-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside, ethyl2-(acetylamino)-2-deoxy-
    • Ethyl 2-acetamido-2-deoxy-b-D-glucopyranoside
    • Ethyl 2-acetamido-2-deoxy-beta-d-glucopyranoside
    • N-[2-ethoxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
    • 1-O-ethyl-N-acetyl-β-D-glucosamine
    • AC1MYOD2
    • ethyl 2-(acetylamino)-2-deoxyhexopyranoside
    • ethyl N-acetyl-β-D-glucosaminide
    • ethyl N-acetyl-β-glucosaminide
    • ethyl-β-N-acetylglucosaminide
    • Et-β-D-GlcNAcp
    • FT-0655449
    • N-(O1-Aethyl-β-D-glucopyranose-2-yl)-acetamid
    • N-(O1-ethyl-β-D-glucopyranose-2-yl)-acetamide
    • Oprea1_064776
    • SureCN900675
    • ethyl-beta-N-acetylglucosaminide
    • N-[(2R,3R,4R,5S,6R)-2-ethoxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
    • CS-0208313
    • beta-D-Glucopyranoside, ethyl 2-(acetylamino)-2-deoxy-
    • ethyl N-acetyl-beta-D-glucosaminide
    • Ethyl 2-(acetylamino)-2-deoxy-
    • Ethyl-beta-D-GlcNAc
    • CHEBI:62659
    • A817573
    • Dodecyl-beta-D-galactopyranoside
    • ethyl 2-(acetylamino)-2-deoxy-beta-D-glucoside
    • Q27132063
    • BS-22125
    • ethyl beta-N-acetyl-D-glucosaminide
    • ethyl 2-(acetylamino)-2-deoxy-beta-D-glucopyranoside
    • A-D-glucopyranoside
    • F74810
    • 1-O-ethyl-N-acetyl-beta-D-glucosamine
    • W-202044
    • Epitope ID:153226
    • N-((2R,3R,4R,5S,6R)-2-Ethoxy-4,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)acetamide
    • 2495-96-7
    • ethyl 2-acetamido-2-deoxy-beta-D-glucoside
    • Ethyl-2-acetamido-2-deoxy-b-D-glucopyranoside
    • AKOS002687843
    • KRABAWXNIPSDEF-VVULQXIFSA-N
    • ETHYL-?-N-ACETYLGLUCOSAMINIDE
    • MDL: MFCD08704103
    • Inchi: 1S/C10H19NO6/c1-3-16-10-7(11-5(2)13)9(15)8(14)6(4-12)17-10/h6-10,12,14-15H,3-4H2,1-2H3,(H,11,13)/t6-,7-,8-,9-,10-/m1/s1
    • InChI Key: KRABAWXNIPSDEF-VVULQXIFSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)NC(C)=O)OCC

Computed Properties

  • Exact Mass: 249.12100
  • Monoisotopic Mass: 249.12123733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • Density: 1.32
  • Melting Point: 178-180 ºC
  • Boiling Point: 526 ºC
  • Flash Point: 272 ºC
  • PSA: 108.25000
  • LogP: -1.64250

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Ethyl 2-acetamido-2-deoxy-b-D-glucopyranoside Suppliers

Amadis Chemical Company Limited
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(CAS:2495-96-7)Ethyl 2-acetamido-2-deoxy-b-D-glucopyranoside
Order Number:A817573
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:07
Price ($):337.0
Email:sales@amadischem.com

Additional information on Ethyl 2-acetamido-2-deoxy-b-D-glucopyranoside

Recent Advances in the Study of Ethyl 2-acetamido-2-deoxy-b-D-glucopyranoside (CAS: 2495-96-7)

Ethyl 2-acetamido-2-deoxy-b-D-glucopyranoside (CAS: 2495-96-7) is a glycoside derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of recent research due to its potential applications in drug development, glycobiology, and enzymology. The following report synthesizes the latest findings related to this molecule, highlighting its synthesis, biological activity, and therapeutic potential.

Recent studies have focused on the synthetic pathways for Ethyl 2-acetamido-2-deoxy-b-D-glucopyranoside, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Carbohydrate Chemistry detailed a novel enzymatic approach that leverages glycosyltransferases to achieve higher stereoselectivity and reduced byproduct formation. This method represents a significant improvement over traditional chemical synthesis, which often requires harsh conditions and extensive purification steps.

In terms of biological activity, Ethyl 2-acetamido-2-deoxy-b-D-glucopyranoside has been investigated for its role as a substrate analog in glycosidase inhibition studies. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its efficacy in selectively inhibiting certain bacterial glycosidases, suggesting potential applications in antimicrobial therapy. The compound's ability to mimic natural glycosides makes it a valuable tool for probing enzyme mechanisms and designing targeted inhibitors.

Further investigations have explored the therapeutic potential of Ethyl 2-acetamido-2-deoxy-b-D-glucopyranoside in cancer treatment. A 2024 study in Molecular Pharmaceutics reported that this compound can modulate cell surface glycosylation patterns, thereby affecting cell-cell interactions and signaling pathways in tumor cells. These findings open new avenues for developing glycan-based anticancer strategies, although further in vivo studies are needed to validate these effects.

The compound's physicochemical properties have also been characterized in recent work. A 2023 paper in Carbohydrate Research provided detailed NMR and mass spectrometry data, confirming the stability of Ethyl 2-acetamido-2-deoxy-b-D-glucopyranoside under physiological conditions. This stability is crucial for its potential use in drug formulations and biological assays.

Looking ahead, researchers are particularly interested in exploring the structure-activity relationships of Ethyl 2-acetamido-2-deoxy-b-D-glucopyranoside derivatives. Preliminary computational studies, as reported in a 2024 Journal of Chemical Information and Modeling article, have identified several promising modifications that could enhance its biological activity and selectivity. These insights are guiding the design of next-generation glycoside-based therapeutics.

In conclusion, Ethyl 2-acetamido-2-deoxy-b-D-glucopyranoside (CAS: 2495-96-7) continues to be a molecule of significant interest in chemical biology and medicinal research. Recent advances in its synthesis, coupled with growing understanding of its biological activities, position this compound as a valuable tool for both basic research and potential therapeutic development. Future studies will likely focus on translating these findings into clinical applications and expanding the compound's utility in glycobiology.

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Amadis Chemical Company Limited
(CAS:2495-96-7)Ethyl 2-acetamido-2-deoxy-b-D-glucopyranoside
A817573
Purity:99%
Quantity:5g
Price ($):337.0
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